BENGHE Foundational & Exploratory
Check Availability & Pricing

Definitive Guide to 3-Morpholino-2-
hydroxypropionic Acid: Identification, Synthesis,
and Application

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

2-Hydroxy-3-(morpholin-4-
Compound Name:
yl)propanoic acid

Cat. No.: B13252725

Get Quote

\ J

Chemical Identity & CAS Resolution[1][2][3]

The identification of 3-morpholino-2-hydroxypropionic acid is frequently complicated by its
existence in multiple forms (free acid vs. salt) and its specific stereochemistry. In commercial

and research contexts, this compound is most often indexed as its hydrochloride salt due to the
stability of the morpholine nitrogen.

Core Identifiers
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Feature Detail
Common Name 3-Morpholino-2-hydroxypropionic acid
Systematic Name 2-Hydroxy-3-(morpholin-4-yl)propanoic acid
CAS Number (HCI Salt) 1803582-08-2 (Primary Commercial Reference)
CAS Number (Free Acid) Not widely indexed; typically generated in situ
C
H
NO
Molecular Formula (Free Acid) / C
H
CINO
(HCI salt)
Molecular Weight 175.18 g/mol (Free Acid) / 211.64 g/mol (HCI
Salt)
SMILES OC(CN1CCOCC1)C(=0)0
InChlKey (HCI) IFHSMTLAWIMKRT-UHFFFAOYSA-N

Critical Note on Nomenclature: Researchers often confuse this compound with 3-
morpholinopropionic acid (CAS 4497-04-5), which lacks the hydroxyl group at the C2 position.
The presence of the C2-hydroxyl group significantly alters the pKa and solubility profile, making
it a distinct "isoserine-like" motif rather than a simple beta-amino acid.

Structural Analysis & Physicochemical Properties[5]

[6][8][9]

Understanding the physicochemical behavior of this molecule is essential for its use as a
pharmaceutical intermediate or buffer analog.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13252725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Structural Logic

The molecule consists of a propanoic acid backbone with two critical functional groups:

e C2-Hydroxyl Group: Introduces chirality (R/S enantiomers) and increases water solubility via
hydrogen bonding.

» C3-Morpholine Ring: Acts as a basic center (pKa ~8.3) and a lipophilic domain, creating a
zwitterionic character at neutral pH.

Key Properties Table

Value Significance in Drug
Property . . .
(Predicted/Experimental) Design
Deprotonated at physiological
pKa (Carboxyl) ~3.5-4.0
pH (COO").
] Protonated at physiological pH
pKa (Morpholine) ~8.3 ) o
(NH*), forming a zwitterion.
Highly hydrophilic; excellent for
LogP -1.5t0-2.0 improving water solubility of
drug conjugates.
N High in Water, DMSO, Suitable for agueous reaction
Solubility .
Methanol conditions.
Exists as (R)- and (S)-
. ) enantiomers; synthesis often
Stereochemistry 1 Chiral Center (C2)

yields a racemate unless chiral

precursors are used.

Synthetic Pathways[10]

The synthesis of 3-morpholino-2-hydroxypropionic acid typically follows two primary routes.
The choice of route depends on the availability of starting materials and the need for
stereochemical control.
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Route A: Nucleophilic Opening of Glycidic Acid
(Preferred)

This method involves the reaction of morpholine with glycidic acid (or its ester/salt). The
nucleophilic nitrogen of morpholine attacks the less hindered carbon (C3) of the epoxide ring,
yielding the desired product with high regioselectivity.

Route B: Substitution of 3-Halo-2-hydroxypropionic Acid

An alternative route uses 3-chloro-2-hydroxypropionic acid (or 3-chlorolactic acid). Morpholine
displaces the chloride ion. This reaction requires careful pH control to prevent elimination side

reactions.
Morpholine
S \
Oxiranecarboxylic Acid Epoxide Openin Transition State Workup o 3-MOYpF;"(1)'OJ|iIgr?i;2;\f'(I:}i/3TOXy- HCl/Dioxane HCI Salt Form
e | =poxide ODeNing .| . - > ——————p
(Glycidic Acid) SN2 Substitution (HCI (Regioselective Attack at C3) (CTH13NO4) (CAS 1803582-08-2)

3-Chloro-2-hydroxy-
propionic Acid

Figure 1: Synthetic Routes to 3-Morpholino-2-hydroxypropionic Acid

Click to download full resolution via product page

Figure 1: Two primary synthetic pathways. Route A (Epoxide Opening) is generally preferred for
cleaner regiochemistry.

Applications in Drug Development

This compound serves as a versatile building block in medicinal chemistry, particularly in the
design of PROTACSs (Proteolysis Targeting Chimeras) and Linker Systems.

Polar Linker Design

The 2-hydroxy-3-morpholino motif is an ideal "polar tail" for drug candidates.
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» Solubility Enhancement: The zwitterionic nature at pH 7.4 improves the aqueous solubility of
hydrophobic pharmacophores.

» Hydrogen Bonding: The C2-hydroxyl group provides an additional hydrogen bond
donor/acceptor site, potentially improving binding affinity or selectivity.

Metabolite Mimicry

Morpholine is a common structural element in drugs like Linezolid and Gefitinib. 3-morpholino-
2-hydroxypropionic acid can serve as a reference standard for oxidative metabolites of these
drugs (e.g., ring-opening or side-chain oxidation products).

Buffer Analog

Structurally similar to MOPSO (2-Hydroxy-3-morpholinopropanesulfonic acid), this carboxylic
acid variant can be used in specific biological assays where sulfonic acids are chemically
incompatible, although its buffering range (pKa ~3.5 and ~8.3) is different from MOPSO (pKa
~6.9).

Analytical Characterization

To validate the identity of synthesized or purchased material, the following analytical signatures
should be confirmed.

Mass Spectrometry (LC-MS)
» Positive Mode (ESI+): Expect a strong

peak at m/z 176.2.

o Fragmentation Pattern: Loss of the carboxylic acid group (-COOH) or cleavage of the
morpholine ring may be observed.

Nuclear Magnetic Resonance (1H NMR)

e Solvent: D

O or DMSO-d
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o Key Signals:
o ~2.4-2.6 ppm: Multiplets for the morpholine ring protons (

)-

o ~2.5-2.7 ppm: Doublet of doublets for the C3 protons (
)-

o ~3.5-3.7 ppm: Multiplets for the morpholine ether protons (
)-

o ~4.1-4.3 ppm: Multiplet for the C2 proton (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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